N-(3-methylbenzyl)-2-naphthalenesulfonamide

• IUPAC Name: N-[(3-methylphenyl)methyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C18H17NO2S/c1-14-5-4-6-15(11-14)13-19-22(20,21)18-10-9-16-7-2-3-8-17(16)12-18/h2-12,19H,13H2,1H3
• InChI Key: CUPFTUOCHGTJGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNS(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H17NO2S
• Molecular Weight: 311.4 g/mol

Description

N-(3-methylbenzyl)-2-naphthalenesulfonamide, commonly known as MNBS, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. MNBS is a sulfonamide derivative and is widely used in the synthesis of pharmaceuticals, agrochemicals, and dyes.

Scientific Research Applications

MNBS has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, MNBS has been shown to exhibit anti-cancer, anti-inflammatory, and anti-diabetic properties. MNBS has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment. In agriculture, MNBS has been used as a plant growth regulator to increase crop yield and improve plant resistance to diseases. In materials science, MNBS has been used as a dye and a fluorescent probe in various applications.

Mechanism of Action

The mechanism of action of MNBS is not fully understood, but it is believed to involve the inhibition of enzymes such as carbonic anhydrase and tyrosinase. MNBS has also been shown to inhibit the activity of certain receptors such as the adenosine receptor and the TRPA1 ion channel. The exact mechanism of action of MNBS in different applications is still under investigation.
Biochemical and Physiological Effects:
MNBS has been shown to have various biochemical and physiological effects depending on the application. In medicine, MNBS has been shown to inhibit the growth of cancer cells and reduce inflammation. MNBS has also been shown to improve insulin sensitivity and reduce blood glucose levels in diabetic mice. In agriculture, MNBS has been shown to increase plant growth and improve plant resistance to diseases. In materials science, MNBS has been shown to have excellent fluorescence properties, making it suitable for use in various applications such as sensors and imaging agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of MNBS is its high yield in synthesis, making it suitable for large-scale production. MNBS is also relatively stable and can be stored for long periods without degradation. However, MNBS is highly insoluble in water, which can limit its use in certain applications. MNBS is also relatively expensive compared to other compounds, which can limit its use in research.

Future Directions

MNBS has shown great potential in various fields, and future research is needed to fully understand its mechanism of action and potential applications. One future direction is the development of MNBS-based drugs for cancer treatment and other diseases. Another direction is the use of MNBS as a plant growth regulator to improve crop yield and reduce the use of pesticides. MNBS can also be further studied for its fluorescence properties and potential use in various imaging and sensing applications. Overall, MNBS is a promising compound with a wide range of potential applications, and further research is needed to fully explore its potential.